N-{(E)-[5-(1H-benzimidazol-2-ylsulfanyl)furan-2-yl]methylidene}-4-methoxyaniline

• Molecular Formula: C19H15N3O2S
• Molecular Weight: 349.4 g/mol
• IUPAC Name: 1-[5-(1H-benzimidazol-2-ylsulfanyl)furan-2-yl]-N-(4-methoxyphenyl)methanimine
• InChI: InChI=1S/C19H15N3O2S/c1-23-14-8-6-13(7-9-14)20-12-15-10-11-18(24-15)25-19-21-16-4-2-3-5-17(16)22-19/h2-12H,1H3,(H,21,22)
• InChI Key: JZZMOMMWXXLMTJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N=CC2=CC=C(O2)SC3=NC4=CC=CC=C4N3

Description

N-{(E)-[5-(1H-benzimidazol-2-ylsulfanyl)furan-2-yl]methylidene}-4-methoxyaniline is a complex organic compound that features a benzimidazole moiety linked to a furan ring via a sulfanyl bridge, and further connected to a methoxyaniline group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-{(E)-[5-(1H-benzimidazol-2-ylsulfanyl)furan-2-yl]methylidene}-4-methoxyaniline typically involves a multi-step process. One common route starts with the preparation of 1H-benzimidazole-2-thione, which is then reacted with 5-bromofuran-2-carbaldehyde in the presence of a base to form the intermediate 5-(1H-benzimidazol-2-ylsulfanyl)furan-2-carbaldehyde. This intermediate is subsequently condensed with 4-methoxyaniline under acidic conditions to yield the final product .

Industrial Production Methods

Industrial production of this compound may involve optimization of the synthetic route to enhance yield and purity. This could include the use of continuous flow reactors, high-throughput screening of reaction conditions, and the employment of catalysts to improve reaction efficiency .

Chemical Reactions Analysis

Types of Reactions

N-{(E)-[5-(1H-benzimidazol-2-ylsulfanyl)furan-2-yl]methylidene}-4-methoxyaniline can undergo various chemical reactions, including:

Oxidation: The sulfanyl group can be oxidized to form sulfoxides or sulfones.

Reduction: The imine group can be reduced to form the corresponding amine.

Substitution: The methoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H₂O₂) and m-chloroperbenzoic acid (m-CPBA).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are typically used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium hydride (NaH) or potassium tert-butoxide (KOtBu).

Major Products

Oxidation: Sulfoxides or sulfones.

Reduction: Corresponding amines.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or as a ligand in biochemical assays.

Medicine: Studied for its potential therapeutic properties, including anticancer and antimicrobial activities.

Industry: Utilized in the development of advanced materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of N-{(E)-[5-(1H-benzimidazol-2-ylsulfanyl)furan-2-yl]methylidene}-4-methoxyaniline involves its interaction with specific molecular targets. For instance, it may inhibit certain enzymes by binding to their active sites, thereby blocking substrate access. The benzimidazole moiety is known to interact with nucleic acids and proteins, which can lead to various biological effects .

Comparison with Similar Compounds

Similar Compounds

5-(1H-Benzoimidazol-2-ylsulfanyl)-furan-2-carbaldehyde: Shares the benzimidazole and furan moieties but lacks the methoxyaniline group.

N-(2-amino-1-(propane-2-sulfonyl)-1H-benzo[d]-imidazol-6-yl)-2,6-difluoro-benzamide: Contains a benzimidazole core but with different substituents.

Uniqueness

N-{(E)-[5-(1H-benzimidazol-2-ylsulfanyl)furan-2-yl]methylidene}-4-methoxyaniline is unique due to its specific combination of functional groups, which imparts distinct chemical and biological properties. The presence of the methoxyaniline group, in particular, may enhance its solubility and bioavailability compared to similar compounds .